3-acetyl-N-(2-(2-(4-methoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzenesulfonamide

• IUPAC Name: 3-acetyl-N-[2-[2-(4-methoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C21H20N4O4S2/c1-14(26)16-4-3-5-19(12-16)31(27,28)22-11-10-17-13-30-21-23-20(24-25(17)21)15-6-8-18(29-2)9-7-15/h3-9,12-13,22H,10-11H2,1-2H3
• InChI Key: PJOVFPAILADCAT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)S(=O)(=O)NCCC2=CSC3=NC(=NN23)C4=CC=C(C=C4)OC
• Molecular Formula: C21H20N4O4S2
• Molecular Weight: 456.5 g/mol

Description

The compound “3-acetyl-N-(2-(2-(4-methoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzenesulfonamide” is a complex organic molecule. It contains a thiazolo[3,2-b][1,2,4]triazole core, which is a hybrid nucleus made by fusion of two pharmaceutically active moieties, i.e., triazole and thiadiazine. This core is known for its wide range of applications as synthetic intermediates and promising pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple heterocyclic rings. The structure of related compounds has been confirmed using spectroscopic techniques. An X-ray structural analysis could provide definitive confirmation.

Scientific Research Applications

Enzyme Inhibition

The compound’s structure suggests it could act as an inhibitor for various enzymes, such as carbonic anhydrase, cholinesterase, and aromatase. .

Drug Design and Development

The compound’s diverse pharmacological activities make it a valuable entity in drug design and development. Its molecular structure can be modified to enhance its therapeutic properties or reduce side effects, making it a versatile scaffold for creating new pharmaceuticals.

Each of these applications represents a unique field of research and development, highlighting the compound’s versatility and potential as a pharmacological agent. .

Future Directions

The future directions for this compound could involve further exploration of its pharmacological activities, given the diverse activities observed for related compounds. In silico pharmacokinetic and molecular modeling studies could also be beneficial.

Mechanism of Action

Target of Action

The compound 3-acetyl-N-{2-[2-(4-methoxyphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzene-1-sulfonamide is a derivative of the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine scaffold . This class of compounds is known to interact with a variety of enzymes and receptors in the biological system . .

Mode of Action

Compounds of the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine class are known to make specific interactions with different target receptors due to their hydrogen bond accepting and donating characteristics .

Biochemical Pathways

Derivatives of the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine class have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities .

Pharmacokinetics

In silico pharmacokinetic studies have been summarized for the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine class .

Result of Action

Derivatives of the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine class have been reported to show diverse pharmacological activities .